4-[2-(Butanoyloxy)propyl]benzoic acid

• CAS No.: 138948-88-6
• Molecular Formula: C14H18O4
• Molecular Weight: 250.294
• IUPAC Name: 4-(2-butanoyloxypropyl)benzoic acid
• InChI: InChI=1S/C14H18O4/c1-3-4-13(15)18-10(2)9-11-5-7-12(8-6-11)14(16)17/h5-8,10H,3-4,9H2,1-2H3,(H,16,17)
• InChI Key: BHPWDSDRNHHEOQ-UHFFFAOYSA-N
• SMILES: CCCC(=O)OC(C)CC1=CC=C(C=C1)C(=O)O
• Synonyms: Benzoic acid, 4-[2-(1-oxobutoxy)propyl]-, (+)- (9CI)

Description

4-[2-(Butanoyloxy)propyl]benzoic acid is a benzoic acid derivative featuring a butanoyloxypropyl substituent at the para position of the aromatic ring. Structurally, it combines a carboxylic acid group with a branched ester chain (butanoyloxy attached to a propyl linker), distinguishing it from simpler esters like methyl or propyl derivatives of 4-hydroxybenzoic acid.

Comparison with Similar Compounds

Key Compounds Analyzed:

4-Hydroxybenzoic acid methyl ester (Nipagin M)

4-Hydroxybenzoic acid propyl ester (Nipagin P)

4-(Carboxymethoxy)benzoic acid derivatives

Key Findings

Reaction Efficiency: Shorter ester chains (e.g., methyl in Nipagin M) achieve higher yields (96% under MW-US) due to lower steric hindrance . Propyl esters (Nipagin P) show reduced yields (68%), suggesting chain length inversely affects efficiency. For 4-[2-(Butanoyloxy)propyl]benzoic acid, the branched butanoyloxy group may further slow reaction kinetics, necessitating prolonged MW-US exposure (hypothetical 10–12 min vs. 5–7 min for simpler esters).

This contrasts with carboxymethoxy derivatives (e.g., 4-(carboxymethoxy)benzoic acid), which retain higher polarity .

Functional Versatility: Unlike Nipagin M/P (used as preservatives), 4-[2-(Butanoyloxy)propyl]benzoic acid’s branched structure may enable controlled drug release or polymer crosslinking, though this requires empirical validation.

Research Implications and Gaps

• Synthetic Optimization : Combined MW-US protocols, which improve yields for Nipagin M/P by 20–30% , could mitigate challenges in synthesizing the target compound.
• Biological Performance: Comparative studies with paracetamol derivatives (e.g., 2-(4-acetamidophenoxy)acetic acid ) may reveal synergies in prodrug design.
• Data Limitations: Direct experimental data for 4-[2-(Butanoyloxy)propyl]benzoic acid remains scarce, highlighting the need for targeted studies on its reactivity and applications.